Cas no 43119-28-4 ((3aR,6aS)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one)

• Product Name: (3aR,6aS)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• CAS No: 43119-28-4
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD00010402
• CID: 333085
• PubChem ID: 24868408
• Update Time: 2025-04-19

(3aR,6aS)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• (1S,5R)-(-)-2-OXABICYCLO[3.3.0]OCT-6-EN-3-ONE
• (1S,5R)-(-)-cis-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• (1S,5R)-2-Oxabicyclo[3.3.0]oct-6-en-3-one
• (3aR,6aS)-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one
• 2H-Cyclopenta[b]furan-2-one, 3,3a,6,6a-tetrahydro-, (3aR,6aS)-
• CHEMBL505551
• 26054-46-6
• NS00125184
• CS-0045251
• (3aS,6aR)-3,3a,6,6a-tetrahydrocyclopenta[b]furan-2-one
• BS-17069
• A826161
• (3aR,6aS)-2H,3H,3aH,6H,6aH-cyclopenta[b]furan-2-one
• (3aS,6aR)-rel-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• InChI=1/C7H8O2/c8-7-4-5-2-1-3-6(5)9-7/h1-2,5-6H,3-4H2/t5-,6-/m0/s
• AC-26538
• J-502202
• (1S,5R)-2-Oxabicyclo[3.3.0]oct-6-en-3-one, puriss., >=99.0% (sum of enantiomers, GC)
• (1S,5R)-2-Oxabicyclo[3.3.0]oct-6-en-3-one, 99%
• F74043
• (1S,5R)-oxabicyclooctenone
• (R)-3,5,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one
• MFCD00010402
• (?)-G-Lactone
• 43119-28-4
• SCHEMBL3676033
• AKOS016843661
• DTXSID10349174

• MDL： MFCD00010402
• Inchi： 1S/C7H8O2/c8-7-4-5-2-1-3-6(5)9-7/h1-2,5-6H,3-4H2/t5-,6-/m0/s1
• InChI Key： RYBPGUMSFWGGLP-WDSKDSINSA-N
• SMILES： O1C(C[C@@H]2C=CC[C@H]12)=O

Computed Properties

• Exact Mass: 124.05200
• Monoisotopic Mass: 124.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8

Experimental Properties

• Color/Form: White crystals
• Density: 1.196
• Melting Point: 44-46 °C (lit.)
• Boiling Point: 263.1 ºC
• Flash Point: 104.0 ºC
• Refractive Index: 1.4906 (estimate)
• PSA: 26.30000
• LogP: 0.87800
• Solubility: Not available
• Optical Activity: [α]22/D −103°, c = 1 in methanol

(3aR,6aS)-3,3a,6,6a-Tetrahydro-2H-cyclopenta[b]furan-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones